Cas no 1192580-48-5 (3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole)

• Product Name: 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
• CAS No: 1192580-48-5
• MF: C₁₇H₁₁ClN₄O
• MW: 322.748441934586
• CID: 5433956
• PubChem ID: 42585238
• Update Time: 2025-06-20

3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• F3222-2897
• 1192580-48-5
• 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
• AKOS008119035
• Z363947140
• HMS3504K10
• 3-(3-Chlorophenyl)-5-(5-phenyl-1H-pyrazol-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C17H11ClN4O/c18-13-8-4-7-12(9-13)16-19-17(23-22-16)15-10-14(20-21-15)11-5-2-1-3-6-11/h1-10H,(H,20,21)
• InChI Key： AMRCJUANAKKLDT-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C3=CC=CC=C3)NN=2)=NC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 322.0621387g/mol
• Monoisotopic Mass: 322.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.9±65.0 °C(Predicted)
• pka: 9.11±0.10(Predicted)

Additional information on 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

Introduction to 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole (CAS No. 1192580-48-5)

The compound 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole, identified by its CAS number 1192580-48-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a combination of a chlorophenyl group, a phenyl-pyrazole moiety, and an oxadiazole core, has garnered attention due to its structural complexity and potential biological activities. The oxadiazole scaffold is particularly noteworthy, as it is widely recognized for its role in the development of pharmaceuticals targeting various therapeutic areas.

In recent years, the exploration of 1,2,4-oxadiazole derivatives has been extensively studied for their pharmacological properties. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 3-chlorophenyl group in this molecule introduces additional pharmacophoric features that may enhance its binding affinity to biological targets. Furthermore, the integration of the 3-phenyl-1H-pyrazol-5-yl moiety contributes to the molecule's overall functionality, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in oncology research. The oxadiazole ring is known to interact with key enzymes and proteins involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that oxadiazole derivatives can inhibit the activity of enzymes such as topoisomerases and kinases, which are critical for tumor growth. The specific arrangement of substituents in 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole may enhance its ability to modulate these pathways effectively.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Virtual screening techniques have been employed to identify potential binding sites on target proteins for this compound. These studies suggest that the chlorophenyl and phenyl-pyrazol groups may form critical hydrogen bonds and hydrophobic interactions with key residues in the target enzyme or receptor. This level of molecular detail is crucial for designing next-generation inhibitors with improved efficacy and selectivity.

The synthesis of 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step cross-coupling reactions and transition-metal catalysis have been instrumental in achieving high yields and purity levels. These advancements not only streamline the synthesis process but also open doors for further structural modifications to optimize biological activity.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, its structural features may contribute to anti-inflammatory effects by modulating cytokine production and immune cell signaling pathways. The oxadiazole core is particularly relevant here, as it has been reported to interact with inflammatory mediators. Further research is warranted to explore these possibilities and expand the therapeutic applications of this molecule.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole exemplifies this synergy. By combining synthetic expertise with biological evaluation, researchers can rapidly identify promising candidates for clinical development. The compound's unique structure provides a rich foundation for exploring new chemical space, which is essential for overcoming drug resistance and addressing unmet medical needs.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Computational tools are playing an increasingly pivotal role in identifying molecules with tailored properties. For example, machine learning algorithms can predict how different substituents will affect a molecule's bioactivity based on vast datasets of known compounds. This approach has already led to several breakthroughs in identifying new leads for diseases ranging from cancer to neurodegenerative disorders.

The future prospects for 3-(3-chlorophenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole are bright given its diverse structural features and potential biological activities. Further preclinical studies are necessary to validate its efficacy and safety profiles before moving into human trials. However, the groundwork laid by initial research suggests that this compound could be a valuable addition to the pharmaceutical arsenal against various diseases.